Cas no 2229001-99-2 (tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 2229001-99-2
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6040718
• PubChem ID: 165687326
• Update Time: 2025-05-22

tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate
• 2229001-99-2
• EN300-1901658

• Inchi： 1S/C17H26N2O3/c1-12-13(7-6-8-15(12)21-5)14-11-19(10-9-18-14)16(20)22-17(2,3)4/h6-8,14,18H,9-11H2,1-5H3
• InChI Key： GXSXPTCHYUZXOH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C=2C)OC)C1)=O

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate

Research Brief on tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate (CAS: 2229001-99-2)

In recent years, the compound tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate (CAS: 2229001-99-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This piperazine derivative is recognized for its potential as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting the central nervous system (CNS). The structural motif of piperazine is a common feature in many drugs due to its ability to modulate receptor interactions and improve pharmacokinetic properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological relevance, and potential therapeutic implications.

The synthesis of tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate involves multi-step organic reactions, often starting from commercially available precursors. Recent studies have focused on optimizing the synthetic routes to improve yield and purity, which are critical for its application in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances the scalability of the synthesis. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

From a biological perspective, this compound has been investigated as a precursor for the development of serotonin receptor modulators. Serotonin receptors play a crucial role in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Researchers have utilized tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate to synthesize analogs with improved binding affinity and selectivity for specific serotonin receptor subtypes. A recent preclinical study highlighted its potential in designing novel antipsychotic agents with reduced side effects compared to existing therapies.

In addition to its CNS applications, this compound has also shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of small-molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The tert-butyl carbamate group in the molecule was found to enhance solubility and bioavailability, addressing a common challenge in drug design. These findings underscore the versatility of tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate as a building block for diverse therapeutic agents.

Despite its potential, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability, toxicity profiles, and off-target effects need to be thoroughly investigated. Ongoing research is leveraging computational modeling and high-throughput screening to identify optimal derivatives with favorable drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the development of lead compounds derived from this scaffold.

In conclusion, tert-butyl 3-(3-methoxy-2-methylphenyl)piperazine-1-carboxylate (CAS: 2229001-99-2) represents a valuable tool in medicinal chemistry, with applications spanning CNS disorders and oncology. Recent advancements in synthetic methodologies and biological evaluations have expanded its utility, paving the way for innovative drug discovery. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential.